Cas no 519-05-1 (Opianic Acid)

Opianic Acid Chemical and Physical Properties
Names and Identifiers
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- 2-Carboxy-3,4-dimethoxybenzaldehyde
- 5,6-Dimethoxyphthalaldehydic acid~6-Formyl-2,3-dimethoxybenzoic acid~Opianic acid
- 6-formyl-2,3-dimethoxybenzoic acid
- Opianic Acid
- 2-formyl-5,6-dimethoxybenzoic acid
- 5,6-dimethoxy-2-formylbenzoic acid
- 5,6-Dimethoxyphthalaldehydic acid
- 6-formyl-2,3-dimethoxy-benzoic acid
- o-Veratric acid,6-formyl
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- MDL: MFCD00039572
- Inchi: InChI=1S/C10H10O5/c1-14-7-4-3-6(5-11)8(10(12)13)9(7)15-2/h3-5H,1-2H3,(H,12,13)
- InChI Key: HVXXOIGTXJOVON-UHFFFAOYSA-N
- SMILES: C(C1C(OC)=C(OC)C=CC=1C=O)(O)=O
- BRN: 2696087
Computed Properties
- Exact Mass: 210.05300
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 240
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Tautomer Count: nothing
- XLogP3: 0.9
- Surface Charge: 0
Experimental Properties
- Color/Form: Not determined
- Density: 1.3408 (rough estimate)
- Melting Point: 145-148°C
- Boiling Point: 309.7°C (rough estimate)
- Refractive Index: 1.4717 (estimate)
- Water Partition Coefficient: Soluble in water. 2.5 g/L (20°C).
- PSA: 72.83000
- LogP: 1.21450
- Sensitiveness: Air Sensitive
- Merck: 14,6851
- Solubility: Not determined
Opianic Acid Security Information
- Hazard Category Code: R36/37/38: irritating to eyes, respiratory tract and skin.
- Safety Instruction: S26-S36
- Risk Phrases:R36/37/38
- Safety Term:S26;S36
Opianic Acid Customs Data
- HS CODE:2918990090
- Customs Data:
China Customs Code:
2918990090Overview:
2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
Opianic Acid Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Apollo Scientific | OR72230-1g |
6-Formyl-2,3-dimethoxybenzoic acid |
519-05-1 | 1g |
£205.00 | 2025-02-22 | ||
eNovation Chemicals LLC | K41367-1g |
2,3-Dimethoxy-6-formylbenzoic acid |
519-05-1 | 99% | 1g |
$265 | 2024-05-25 | |
abcr | AB217926-1 g |
6-Formyl-2,3-dimethoxybenzoic acid; 95% |
519-05-1 | 1g |
€280.00 | 2023-01-27 | ||
Matrix Scientific | 205170-0.500g |
6-Formyl-2,3-dimethoxybenzoic acid |
519-05-1 | 0.500g |
$227.00 | 2023-09-10 | ||
Enamine | EN300-18945-10.0g |
6-formyl-2,3-dimethoxybenzoic acid |
519-05-1 | 10.0g |
$339.0 | 2023-02-08 | ||
abcr | AB217926-1g |
6-Formyl-2,3-dimethoxybenzoic acid, 95%; . |
519-05-1 | 95% | 1g |
€280.00 | 2025-02-21 | |
Enamine | EN300-18945-10g |
6-formyl-2,3-dimethoxybenzoic acid |
519-05-1 | 10g |
$339.0 | 2023-09-18 | ||
A2B Chem LLC | AB69866-250mg |
6-Formyl-2,3-dimethoxybenzoic acid |
519-05-1 | 250mg |
$166.00 | 2023-12-30 | ||
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1277472-1g |
6-Formyl-2,3-dimethoxybenzoic acid |
519-05-1 | 95+% | 1g |
¥1440.00 | 2024-05-10 | |
eNovation Chemicals LLC | K41367-250mg |
2,3-Dimethoxy-6-formylbenzoic acid |
519-05-1 | 99% | 250mg |
$225 | 2025-02-20 |
Opianic Acid Related Literature
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1. CXCVII.—m-Opianic acid (4 : 5-dimethoxy-o-aldehydobenzoic acid)Robert George Fargher,William Henry Perkin J. Chem. Soc. Trans. 1921 119 1724
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Augustus Matthiessen,G. C. Foster J. Chem. Soc. 1863 16 342
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3. Lactones. Part I. A novel method for the conversion of phthalides into phthalaldehydic acidsJohn Blair,J. J. Brown,G. T. Newbold J. Chem. Soc. 1955 708
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G. H. Beckett,C. R. Alder Wright J. Chem. Soc. 1876 29 281
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5. Organic chemistry
Additional information on Opianic Acid
Opianic Acid: A Comprehensive Overview
Opianic acid, also known by its CAS registry number CAS No. 519-05-1, is a naturally occurring compound that has garnered significant attention in recent years due to its diverse applications and potential benefits across various industries. This article delves into the latest research findings, chemical properties, and emerging uses of opianic acid, providing a comprehensive understanding of its significance in modern science and technology.
The chemical structure of opianic acid is characterized by a unique arrangement of functional groups that contribute to its versatile properties. Recent studies have highlighted its ability to act as a precursor in the synthesis of bioactive compounds, making it a valuable component in pharmaceutical and nutraceutical industries. Researchers have also explored its role in enhancing metabolic processes, particularly in the context of energy metabolism and cellular repair mechanisms.
In the field of biotechnology, opianic acid has been identified as a key ingredient in the development of advanced bioactive formulations. Its ability to modulate cellular responses has led to its application in anti-aging skincare products and dietary supplements. Moreover, ongoing research is investigating its potential as a natural alternative to synthetic antioxidants, given its strong oxidative stress mitigating properties.
The agricultural sector has also benefited from the application of opianic acid. Studies have shown that it can enhance crop resilience against environmental stressors such as drought and temperature fluctuations. This has significant implications for sustainable agriculture, particularly in regions facing climate change challenges. Additionally, its use as a bio-stimulant has been shown to improve soil health and promote beneficial microbial activity.
In the realm of food science, opianic acid is being explored for its role in improving food quality and safety. Its antimicrobial properties make it a promising candidate for natural food preservatives, reducing reliance on synthetic chemicals. Furthermore, research into its impact on flavor enhancement and shelf-life extension is ongoing, with preliminary results indicating significant potential in this area.
The cosmetic industry has also taken notice of the benefits of opianic acid. Its ability to promote collagen synthesis and improve skin elasticity has led to its inclusion in high-end skincare products. Recent clinical trials have demonstrated its efficacy in reducing signs of aging, such as wrinkles and age spots, making it a sought-after ingredient in anti-aging formulations.
In terms of environmental applications, opianic acid has been studied for its potential in bioremediation processes. Its ability to facilitate the breakdown of organic pollutants makes it a valuable tool in cleaning up contaminated sites. Researchers are also exploring its role in promoting microbial degradation of hydrocarbons, offering a sustainable solution to oil spill cleanup efforts.
The latest advancements in nanotechnology have further expanded the applications of opianic acid. Scientists are investigating its use as a stabilizing agent in the production of nanoparticles, which are increasingly used in drug delivery systems and advanced materials. Its compatibility with various nanomaterials makes it a promising candidate for enhancing the stability and functionality of these systems.
In conclusion, opianic acid, with its CAS number CAS No. 519-05-1, continues to be a subject of intense research due to its multifaceted applications across various industries. From pharmaceuticals to cosmetics, agriculture to environmental science, this compound offers immense potential for innovation and sustainable solutions. As research progresses, it is anticipated that new discoveries will further unlock the full spectrum of benefits associated with this remarkable compound.
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